Cas no 2229580-54-3 (4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butanal)

• Product Name: 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butanal
• CAS No: 2229580-54-3
• MF: C₁₁H₁₃BrN₂O
• MW: 269.137721776962
• CID: 6219787
• PubChem ID: 165777706
• Update Time: 2025-06-14

4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butanal
• EN300-1935713
• 2229580-54-3

• Inchi： 1S/C11H13BrN2O/c12-9-7-13-11(8-4-5-8)14-10(9)3-1-2-6-15/h6-8H,1-5H2
• InChI Key： KIXKIMSATRXJQU-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1CCCC=O

Computed Properties

• Exact Mass: 268.02113g/mol
• Monoisotopic Mass: 268.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.8Ų

Additional information on 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butanal

Comprehensive Overview of 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butanal (CAS No. 2229580-54-3)

The compound 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butanal (CAS No. 2229580-54-3) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, including a cyclopropylpyrimidine core and a bromo substituent, this compound serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for CAS 2229580-54-3 suppliers, 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butanal synthesis, and its potential applications in drug discovery.

In recent years, the demand for pyrimidine derivatives has surged due to their widespread use in developing antiviral, anticancer, and anti-inflammatory agents. The presence of the cyclopropyl group in 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butanal enhances its metabolic stability, making it a promising candidate for further pharmacological studies. This aligns with the growing interest in small molecule drug discovery and targeted therapies, which dominate current biomedical research trends.

From a synthetic chemistry perspective, the bromo substituent at the 5-position of the pyrimidine ring offers a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This reactivity is particularly relevant to researchers exploring C-H activation strategies or designing kinase inhibitors, topics frequently queried in academic and industrial databases. The compound’s butanal side chain also provides an aldehyde group, which can be exploited for condensation reactions or reductive amination, further broadening its utility.

The physicochemical properties of 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butanal are critical for its handling and application. Its molecular weight, solubility, and stability under various conditions are often searched alongside terms like pyrimidine aldehyde stability or bromopyrimidine reactivity. These parameters are essential for optimizing reaction conditions in multistep syntheses, a common challenge highlighted in forums and research publications.

In the context of green chemistry and sustainable synthesis, the compound’s potential for scalable production is a hot topic. Researchers are increasingly investigating catalyst-free reactions and microwave-assisted synthesis to improve yields and reduce waste. The versatility of 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butanal makes it a candidate for such innovative approaches, aligning with the industry’s shift toward environmentally friendly protocols.

Another area of interest is the compound’s role in proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in drug development. The pyrimidine scaffold is a common motif in E3 ligase binders, and the bromo group can facilitate linker attachment. This connection to targeted protein degradation has spurred searches for pyrimidine-based PROTACs and related intermediates, reflecting the compound’s relevance in cutting-edge research.

Quality control and analytical characterization of 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butanal are also frequently discussed. Techniques like HPLC purity analysis, NMR spectroscopy, and mass spectrometry are essential for verifying its structure and purity, particularly for pharmaceutical applications. Queries such as CAS 2229580-54-3 HPLC method or pyrimidine aldehyde NMR peaks underscore the need for reliable analytical data.

In summary, 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butanal (CAS No. 2229580-54-3) is a multifaceted compound with significant potential in drug discovery and synthetic chemistry. Its structural features, reactivity, and alignment with contemporary research trends make it a subject of ongoing interest. As the scientific community continues to explore small molecule therapeutics and sustainable synthesis, this compound is poised to remain a key player in advancing these fields.